5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-methoxy-4-methylpyrimidin-5-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H16N4O3/c1-10-12(9-17-16(18-10)22-3)15-19-14(20-23-15)8-11-6-4-5-7-13(11)21-2/h4-7,9H,8H2,1-3H3
• InChI Key: VDHWWIGFTDGNKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NO2)CC3=CC=CC=C3OC)OC
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has shown significant potential in scientific research. It is a heterocyclic compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Enzyme Inhibition

5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole and its derivatives have been studied for their potential in enzyme inhibition. For instance, certain derivatives have shown significant lipase and α-glucosidase inhibition properties, suggesting their potential use in therapeutic applications related to metabolic disorders (Bekircan, Ülker, & Menteşe, 2015).

Antiviral Properties

Some derivatives of 5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole have been synthesized and evaluated for antiviral activities, specifically against tobacco mosaic virus (TMV). Preliminary results have shown that these compounds exhibited good antiviral activity, with some compounds demonstrating similar or better effects than commercial antiviral products (Wu, Chen, Tai, Jiang, & Ouyang, 2015).

Antineoplastic Activity

Research has also been conducted on indolyl-1,3,4-oxadiazole derivatives, which are chemically related, for their antineoplastic (anti-cancer) activities. These studies suggest the potential of such derivatives in the development of cancer treatments (Farghaly, Haider, & Lee, 2012).

Antimicrobial Assessment

Compounds featuring 1,2,4-oxadiazole, including those structurally similar to the compound , have been synthesized and assessed for their antimicrobial properties. This research points towards their potential application in treating bacterial and fungal infections (Krishna, Bhargavi, Rao, & Krupadanam, 2015).

NMR Characterization

1,3,4-oxadiazole derivatives, including those structurally related to 5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole, have been characterized using nuclear magnetic resonance (NMR) spectroscopy. This research aids in understanding the chemical structure and properties of these compounds (Kim, Ahn, Koh, Cho, Song, Sung, & Lim, 2018).

Anticancer and Antimicrobial Agents

Further studies have developed oxadiazole analogues, testing them for antiproliferative and antimicrobial activities against various cancer cell lines and microbial strains. This indicates their potential as dual-function agents in cancer and infection control (Ahsan & Shastri, 2015).